Cas no 133694-38-9 (5-Butylamino-1,3-dimethylpyrazole)

• Product Name: 5-Butylamino-1,3-dimethylpyrazole
• CAS No: 133694-38-9
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 2110104
• Update Time: 2023-08-04

5-Butylamino-1,3-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

• N-butyl-1,3-dimethyl-1H-Pyrazol-5-amine
• 5-butylamino-1,3dimethylpyrazole
• XERKMQQKEFDZSP-UHFFFAOYSA-N
• 5-butylamino-1,3-dimethylpyrazole
• 5-Butylamino-1,3-dimethylpyrazole

• Inchi： 1S/C9H17N3/c1-4-5-6-10-9-7-8(2)11-12(9)3/h7,10H,4-6H2,1-3H3
• InChI Key： XERKMQQKEFDZSP-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=NN1C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8